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Compound of Interest

Compound Name: Gonzalitosin I

Cat. No.: B1587989 Get Quote

For researchers, scientists, and drug development professionals handling Gonzalitosin I,
ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. While a specific Safety Data Sheet (SDS) with detailed disposal procedures for

Gonzalitosin I is not readily available in public domains, this guide provides essential

information based on its chemical properties and general best practices for the disposal of

similar flavonoid compounds.

Chemical and Physical Properties of Gonzalitosin I
Understanding the fundamental properties of a compound is the first step toward safe handling

and disposal. The following table summarizes the key chemical and physical data for

Gonzalitosin I.
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Property Value Source

Molecular Formula C18H16O6 PubChem

Molecular Weight 328.3 g/mol PubChem

CAS Number 29080-58-8 PubChem

Appearance Not specified -

Solubility Not specified -

Melting Point Not specified -

Boiling Point Not specified -

Standard Disposal Protocol for Research Chemicals
In the absence of specific disposal instructions for Gonzalitosin I, a conservative approach

adhering to general laboratory chemical waste procedures is mandatory. All chemical waste

must be disposed of in accordance with local, state, and federal regulations. The primary

directive is to never dispose of chemical waste down the drain or in the regular trash.

Key Experimental Protocol: Chemical Waste Segregation and Disposal

Waste Identification and Classification:

Treat Gonzalitosin I as a potentially hazardous chemical.

Based on its flavonoid structure, it is a solid organic compound. It should be collected in a

designated solid chemical waste container.

Any solutions containing Gonzalitosin I should be collected in a designated non-

halogenated organic solvent waste container, unless the solvent itself is halogenated.

Container Labeling:

Use a proper chemical waste label for the container.
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Clearly write the full chemical name ("Gonzalitosin I") and any other components of the

waste mixture.

Indicate the approximate quantities of each component.

Ensure the label includes the date of accumulation and the principal investigator's name

and lab location.

Storage of Chemical Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the container is kept closed at all times, except when adding waste.

Provide secondary containment for liquid waste containers to prevent spills.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the full waste container.

Follow all institutional procedures for waste manifest and pickup.

Logical Workflow for Chemical Disposal
The following diagram illustrates the general decision-making process for the disposal of a

research chemical like Gonzalitosin I.
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Start: Chemical Waste Generated

Is a specific Safety Data Sheet (SDS) with disposal instructions available?

Follow specific disposal procedures outlined in the SDS.

Yes

Consult institutional Environmental Health and Safety (EHS) for guidance.

No

Properly label waste container with all constituents.

Characterize the waste: Solid or Liquid?

Is the solvent halogenated?

Liquid

Collect in designated 'Solid Chemical Waste' container.

Solid

Collect in designated 'Halogenated Organic Waste' container.

Yes

Collect in designated 'Non-Halogenated Organic Waste' container.

No

Store in designated satellite accumulation area.

Arrange for EHS pickup.

End: Waste Disposed

Click to download full resolution via product page

General Chemical Waste Disposal Workflow
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Disclaimer: This information is intended as a general guide. Always prioritize the specific safety

and disposal protocols established by your institution and consult with your EHS department for

definitive guidance on the disposal of Gonzalitosin I and other chemical waste.

To cite this document: BenchChem. [Navigating the Safe Disposal of Gonzalitosin I: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587989#gonzalitosin-i-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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